Cas no 1781865-30-2 (6-methylimidazo1,2-apyridine-3-sulfonyl chloride)

• Product Name: 6-methylimidazo1,2-apyridine-3-sulfonyl chloride
• CAS No: 1781865-30-2
• MF: C₈H₇ClN₂O₂S
• MW: 230.671379327774
• CID: 5747785
• PubChem ID: 84029376
• Update Time: 2025-05-26

6-methylimidazo1,2-apyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-METHYLIMIDAZO[1,2-A]PYRIDINE-3-SULFONYL CHLORIDE
• 1781865-30-2
• 6-METHYLIMIDAZO[1,2-A]PYRIDINE-3-SULFONYLCHLORIDE
• EN300-1197541
• 6-methylimidazo1,2-apyridine-3-sulfonyl chloride

• Inchi： 1S/C8H7ClN2O2S/c1-6-2-3-7-10-4-8(11(7)5-6)14(9,12)13/h2-5H,1H3
• InChI Key： FCYDDBPSFSCJOL-UHFFFAOYSA-N
• SMILES： ClS(C1=CN=C2C=CC(C)=CN12)(=O)=O

Computed Properties

• Exact Mass: 229.9916763g/mol
• Monoisotopic Mass: 229.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.8Ų

Additional information on 6-methylimidazo1,2-apyridine-3-sulfonyl chloride

6-Methylimidazo[1,2-a]Pyridine-3-Sulfonyl Chloride (CAS No. 1781865-30-2): A Comprehensive Overview

6-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride, identified by the CAS registry number 1781865-30-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various bioactive molecules, including drugs and agrochemicals.

The structure of 6-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride comprises an imidazo[1,2-a]pyridine ring system substituted with a methyl group at position 6 and a sulfonyl chloride group at position 3. The imidazo[1,2-a]pyridine moiety is a heterocyclic aromatic system that is known for its stability and ability to participate in various chemical reactions. The sulfonyl chloride group (-SO₂Cl) is highly reactive and is commonly utilized in coupling reactions to form sulfonamides or other sulfonate derivatives.

Recent studies have highlighted the potential of 6-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride as a building block in drug discovery. Researchers have explored its use in the synthesis of kinase inhibitors, which are crucial in the development of anticancer therapies. The compound's ability to form stable sulfonamide bonds makes it an ideal candidate for constructing bioactive molecules with high affinity for specific protein targets.

In addition to its role in pharmaceutical research, 6-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices.

The synthesis of 6-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride typically involves a multi-step process that includes the formation of the imidazo[1,2-a]pyridine ring followed by sulfonation and subsequent conversion to the sulfonyl chloride derivative. Recent advancements in catalytic methods and green chemistry have led to more efficient and environmentally friendly routes for its production.

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Beyond its chemical applications, understanding the environmental impact of 6-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride is crucial for sustainable practices. Research into its degradation pathways and toxicity profiles is ongoing, with a focus on minimizing its ecological footprint during synthesis and application.

In conclusion, 6-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride (CAS No. 1781865-30-2) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its role as an intermediate in drug development and materials science underscores its importance in modern chemical research.